Cas no 919788-60-6 (8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one)
919788-60-6 structure
Product Name:8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one
CAS No:919788-60-6
MF:C9H8ClFN2O2
MW:230.623424530029
CID:803366
PubChem ID:58168629
Update Time:2025-04-19
8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one
- Pyrido[3,2-f]-1,4-oxazepin-5(2H)-one, 8-chloro-7-fluoro-3,4-dihydro-4-methyl-
- SCHEMBL2669132
- DTXSID901144573
- 919788-60-6
- 8-Chloro-7-fluoro-3,4-dihydro-4-methylpyrido[3,2-f]-1,4-oxazepin-5(2H)-one
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- Inchi: 1S/C9H8ClFN2O2/c1-13-2-3-15-8-5(9(13)14)4-6(11)7(10)12-8/h4H,2-3H2,1H3
- InChI Key: QMMZYKPTRCBUJV-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(N=1)OCCN(C)C2=O)F
Computed Properties
- Exact Mass: 230.02600
- Monoisotopic Mass: 230.0258334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.43000
- LogP: 1.27640
8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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